Cas no 3522-86-9 (4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde)
3522-86-9 structure
Product Name:4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde
4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde
- 3-(1-methylpropyl)Phenol
- 3-<1-Methyl-propyl>-phenol
- 3-butan-2-ylphenol
- 3-sec-Butylphenol
- 4-TERT-BUTYL-5-CHLORO-2-HYDROXYBENZALDE
- meta-sec-butylphenol
- 1-(2-methylpropyl)phenol
- Phenol, 3-(1-methylpropyl)-
-
- Inchi： 1S/C10H14O/c1-3-8(2)9-5-4-6-10(11)7-9/h4-8,11H,3H2,1-2H3
- InChI Key： NBYBZLCUXTUWBA-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(C(C)CC)=C1
Computed Properties
- Exact Mass: 212.06000
- Monoisotopic Mass: 150.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.9688 (estimate)
- Melting Point: 46.81°C (estimate)
- Boiling Point: 236.65°C (estimate)
- Flash Point: 114.4°C
- Refractive Index: 1.5115 (estimate)
- PSA: 37.30000
- LogP: 3.15560
- pka: 10.04±0.10(Predicted)
4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde Customs Data
- HS CODE：2907199090
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1324858-1g |
3-(1-Methylpropyl)phenol |
3522-86-9 | 98% | 1g |
￥14904.00 | 2024-05-17 |
4-tert-Butyl-5-chloro-2-hydroxybenzaldehyde Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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